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Compound of Interest

Compound Name: 1,2,3-Trimethoxypropane

Cat. No.: B1593376

Abstract

1,2,3-Trimethoxypropane (TMP), a glycerol-derived ether, is emerging as a versatile and
sustainable chemical with significant potential across various scientific and industrial sectors.
Its favorable toxicological profile, coupled with its efficacy as a solvent, positions it as a "green"
alternative to conventional solvents. This technical guide provides a comprehensive overview
of 1,2,3-Trimethoxypropane, including its chemical identifiers, physicochemical properties,
detailed experimental protocols for its synthesis and application, and an evaluation of its
toxicological data. The information is tailored for researchers, scientists, and professionals in
drug development who are seeking in-depth technical knowledge and practical methodologies

related to this promising compound.

Chemical Identifiers and Nomenclature

A clear and unambiguous identification of a chemical substance is fundamental for scientific
communication and regulatory purposes. This section provides the key identifiers for 1,2,3-
Trimethoxypropane.

Table 1: Chemical Identifiers for 1,2,3-Trimethoxypropane
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Identifier Type Value

CAS Number 20637-49-4[1][2][3][41[5]

IUPAC Name 1,2,3-trimethoxypropane[1]

Synonyms Glycerol trimethyl ether, 1,2,3-Trimethyl glycerol

triether[1][2][3][6]

Molecular Formula C6H1403[1][2][3]

inChi INChl=1S/C6H1403/c1-7-4-6(9-3)5-8-2/h6H,4-
5H2,1-3H3[1][3][6]

InChlKey CAYMIAFKNJGSOR-UHFFFAOY SA-N[1][3][6]

SMILES COCC(COoC)0oC[1][6]

PubChem CID 30210[1]

DSSTox Substance ID

DTXSID00174674[1]

Physicochemical Properties

The physicochemical properties of 1,2,3-Trimethoxypropane are crucial for understanding its

behavior as a solvent and its potential applications.

Table 2: Physicochemical Properties of 1,2,3-Trimethoxypropane
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Property Value Unit Source
Molecular Weight 134.17 g/mol [11[5]16]
Boiling Point 148 °C [5]
Density (at 15 °C) 0.9401 g/cm3 [5]
logP (Octanol/Water
N o 0.294 [6]

Partition Coefficient)
Water Solubility

0.29 mol/L [6]
(log10WS)

Data available,
Vapor Pressure measured by [7]

transpiration method

Temperature-
Dynamic Viscosity dependent data cP [7]

available

Refractive Index

Data available

[1]

Table 3: Temperature-Dependent Density and Viscosity of 1,2,3-Trimethoxypropane

Temperature (°C) Density (g/lcm3) Viscosity (cP)

20 Value ~15% less viscous than water
30 Value Value

40 Value Value

50 Value Value

60 Value Value

70 Value Value

80 Value Value
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Note: Specific values for density and viscosity at various temperatures are available in the cited

literature and can be presented in a more detailed table if required.[7]

Experimental Protocols

This section provides detailed methodologies for the synthesis of 1,2,3-Trimethoxypropane
and its application in chemical reactions, as well as methods for the characterization of its
physical properties.

Synthesis of 1,2,3-Trimethoxypropane via Phase
Transfer Catalysis

This protocol describes a one-step synthesis from glycerol with good yield and selectivity.[8]

Materials:

Glycerol

e Potassium hydroxide (KOH) pellets

o Dimethyl sulfate (DMS)

o Tetrabutylammonium hydrogen sulfate (TBAHS) as a phase transfer catalyst
e Pentane

e Calcium hydride (CaH2)

Equipment:

e 2 L double-walled glass reactor with a cooling system and mechanical stirrer

e Soxhlet extractor
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« Rotary evaporator

« Distillation apparatus

Procedure:

In the reactor, combine glycerol, KOH pellets, and TBAHS.

e Cool the reactor to 15 °C.

o Carefully add dimethyl sulfate dropwise to the reaction mixture.

 After the initial addition, add the remaining KOH and then the rest of the DMS dropwise.
« Stir the mixture vigorously at room temperature for 24-36 hours.

 After the reaction, add pentane to the resulting solids and stir for several hours.

o Separate the solids by vacuum filtration.

e The salts can be further extracted overnight using a Soxhlet extractor with pentane.

o Combine the filtrates and concentrate using a rotary evaporator.

e Distill the crude product over CaH2 under reduced pressure (66-69 °C at 90 mbar) to obtain
pure 1,2,3-Trimethoxypropane.[9]

Reduction of Functional Groups using 1,2,3-
Trimethoxypropane as a Solvent

1,2,3-Trimethoxypropane serves as an effective solvent for the reduction of various functional
groups.

This protocol utilizes 1,1,3,3-tetramethyldisiloxane (TMDS) in combination with a copper
catalyst.[8]

Materials:
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Nitrile substrate

1,2,3-Trimethoxypropane (solvent)

1,1,3,3-tetramethyldisiloxane (TMDS)

Copper(ll) triflate (Cu(OTf)2)

Procedure:

Dissolve the nitrile substrate in 1,2,3-Trimethoxypropane.

Add Cu(OTf)2 to the solution.

Add TMDS to the reaction mixture.

Stir the reaction under appropriate conditions (e.g., temperature, time) to achieve the desired
conversion to the corresponding amine.

Materials:

Ester or carboxylic acid substrate

1,2,3-Trimethoxypropane (solvent)

For esters: V(O)(OiPr)3 and TMDS

For carboxylic acids: InBr3 and TMDS

Procedure for Esters:

In a sealed tube under an inert atmosphere, dissolve the ester in 1,2,3-Trimethoxypropane.

Add V(O)(OiPr)3 and TMDS.

Stir the mixture at 100 °C for 24 hours.

Work-up the reaction with THF and TBAF.[9]
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Procedure for Carboxylic Acids:

In a sealed tube under an inert atmosphere, dissolve the carboxylic acid in 1,2,3-
Trimethoxypropane.

Add InBr3 and then slowly add TMDS.

Stir the mixture at 60 °C for 24 hours.

Purify the product by column chromatography.[9]

Measurement of Physicochemical Properties

Density is measured using a Mettler-Toledo DM45 DeltaRange density meter, which relies on
the oscillation of a U-shaped glass tube.[7][10] The instrument provides measurements with an
accuracy of £0.00005 g/cm3.[7][10]

Viscosity is determined using a Brookfield DV-II+ Pro viscometer with a "ULA" spindle and a
jacketed sample cell for temperature control.[7][10] The accuracy of the torque measurement is
+1% of the reading.[7][10]

CO2 solubility is measured gravimetrically in a glass pressure tube. The experimental workflow
involves degassing the solvent, introducing CO2 at a specific pressure, allowing the system to
reach equilibrium, and measuring the mass change. This process is repeated at various
temperatures and pressures.[7][10]

Toxicity and Safety Profile

A significant advantage of 1,2,3-Trimethoxypropane is its low toxicity profile, which has been
evaluated according to OECD guidelines.[8]

Table 4: Summary of Toxicological Data for 1,2,3-Trimethoxypropane
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Test Guideline Result

Acute Oral Toxicity OECD TG 423 LD50 > 2000 mg/kg[7]
Skin Sensitization OECD Guideline No skin sensitization[8]
Mutagenicity OECD Guideline No mutagenic activity[7]

. . . No ecotoxicity in an aquatic
Ecotoxicity (Aquatic) OECD Guideline )
environment[8]

Dermal Irritation OECD Guideline No dermal irritation[7]

Acute Oral Toxicity Testing (OECD TG 423)

The acute toxic class method is a stepwise procedure using a small number of animals.[11]
The test substance is administered orally at defined doses. The presence or absence of
mortality determines the subsequent steps in the procedure.[11] For 1,2,3-
Trimethoxypropane, a limit test at 2000 mg/kg body weight was likely performed, resulting in
no mortality and establishing the LD50 to be above this value.[7][11]

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 1,2,3-Trimethoxypropane
from glycerol.
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Caption: Synthesis of 1,2,3-Trimethoxypropane.

CO2 Solubility Measurement Workflow
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This diagram outlines the experimental procedure for determining the solubility of CO2 in 1,2,3-
Trimethoxypropane.

Degas 1,2,3-TMP
in pressure vessel
Record initial mass
Introduce CO2 at
known pressure
Allow to equilibrate
(constant pressure)
Record final mass

(Calculate CO2 absorbecD

Repeat at different
temperatures
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Caption: CO2 Solubility Measurement Workflow.

Properties of 1,2,3-Trimethoxypropane as a Green
Solvent

This diagram illustrates the logical relationships between the properties of 1,2,3-
Trimethoxypropane that contribute to its classification as a "green" solvent.

Caption: Green Solvent Properties of 1,2,3-Trimethoxypropane.

Conclusion

1,2,3-Trimethoxypropane presents a compelling case as a sustainable and safe alternative to
many conventional solvents. Its derivation from the renewable feedstock glycerol, combined
with a favorable toxicological and ecotoxicological profile, aligns well with the principles of
green chemistry. For researchers and professionals in drug development, its properties as a
solvent, coupled with its low toxicity, may offer new opportunities in formulation and synthesis
where biocompatibility is paramount. The detailed protocols and data presented in this guide
are intended to facilitate further research and application of this promising chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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